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Abstract

Oxalyldihydrazide (C2HsN40O2), a symmetrical dihydrazide of oxalic acid, is a versatile and
highly reactive organic compound. Its unique molecular structure, featuring two nucleophilic
hydrazide moieties connected by an oxalyl backbone, makes it an invaluable building block in
various fields of chemical synthesis. This guide provides a comprehensive overview of the core
reactivity of oxalyldihydrazide, focusing on its role in condensation reactions, the synthesis of
heterocyclic compounds, and coordination chemistry. Detailed experimental protocols,
guantitative data, and workflow visualizations are presented to serve as a foundational
resource for researchers exploring its synthetic potential in pharmaceutical and materials

science.

Introduction

Oxalyldihydrazide, also known as oxalohydrazide, is a white crystalline solid characterized by
two hydrazide functional groups (-CONHNH?2).[1] This structure confers a high degree of
reactivity, allowing it to serve as a precursor for a wide range of more complex molecules.[2] Its
principal value lies in its ability to participate in condensation reactions with carbonyl
compounds, act as a multidentate ligand in coordination chemistry, and serve as a foundational
scaffold for the synthesis of various nitrogen-containing heterocycles.[2][3] These properties
have led to its application in pharmaceutical development as an intermediate for therapeutic
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drugs, in polymer chemistry as a cross-linking agent, and in the formulation of agrochemicals.

[2]

Physicochemical Properties

Oxalyldihydrazide is a stable compound under standard conditions, though it will decompose
at high temperatures.[2] It is poorly soluble in cold water and most organic solvents but
dissolves in hot water.[1]

Property Value Reference
IUPAC Name Oxalohydrazide [1]
CAS Number 996-98-5 [1]
Molecular Formula C2HeN4O2 [1]
Molar Mass 118.096 g-mol-* [1]

White to slightly yellow
Appearance _ [2]
crystalline powder

Melting Point 242-244 °C (decomposes) [1]

Poorly soluble in cold water,
Solubility insoluble in most organic [1]

solvents

Core Reactivity and Synthetic Pathways

The reactivity of oxalyldihydrazide is dominated by the nucleophilic nature of its terminal
amino groups. This allows it to readily engage with electrophilic species, making it a versatile
synthetic intermediate. The primary pathways of its reactivity include synthesis, condensation
to form Schiff bases, cyclization into heterocyclic systems, and coordination with metal ions.

Synthesis of Oxalyldihydrazide

The most common laboratory and industrial synthesis involves the reaction of an oxalate ester,
such as diethyl oxalate, with hydrazine hydrate.[4][5] This reaction is typically performed in an
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alcoholic or aqueous solution at room temperature or slightly elevated temperatures to yield
oxalyldihydrazide as a precipitate.[1][4]
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Caption: General synthesis workflow for Oxalyldihydrazide.
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Major Reactivity Pathways

Oxalyldihydrazide's bifunctional nature allows it to serve as a starting point for several classes
of compounds. Its two hydrazide units can react independently or together, leading to linear,

macrocyclic, or polymeric structures.

Oxalyldihydrazide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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